Cas no 887346-89-6 (N-(2-methoxyphenyl)-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide)

• Product Name: N-(2-methoxyphenyl)-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide
• CAS No: 887346-89-6
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5438802
• Update Time: 2025-07-13

N-(2-methoxyphenyl)-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-[1-(2-methylphenyl)tetrazol-5-yl]sulfanylpropanamide
• N-(2-methoxyphenyl)-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

• Inchi： 1S/C18H19N5O2S/c1-12-8-4-6-10-15(12)23-18(20-21-22-23)26-13(2)17(24)19-14-9-5-7-11-16(14)25-3/h4-11,13H,1-3H3,(H,19,24)
• InChI Key： RKQCEDXRCCSNFT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)C(SC1N(C2=CC=CC=C2C)N=NN=1)C

Additional information on N-(2-methoxyphenyl)-2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

N-(2-Methoxyphenyl)-2-{1-(2-Methylphenyl)-1H-1,2,3,4-Tetrazol-5-ylsulfanyl}Propanamide: A Comprehensive Overview

N-(2-Methoxyphenyl)-2-{1-(2-Methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide, also known by its CAS number 887346-89-6, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a propanamide backbone substituted with a 2-methoxyphenyl group and a tetrazole moiety, which are both key structural elements contributing to its functional properties.

The tetrazole ring in the molecule is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. This structure is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in drug design. The presence of the sulfanyl group (S-) attached to the tetrazole further enhances the compound's reactivity and bioavailability. Recent studies have highlighted the role of tetrazole-containing compounds in various therapeutic areas, including anti-inflammatory and anticancer applications.

The propanamide segment of the molecule serves as a flexible linker, facilitating interactions with biological targets. The substitution pattern on the propanamide chain is critical for determining the compound's pharmacokinetic properties, such as absorption and distribution. The methoxyphenyl group attached to the nitrogen atom introduces electron-donating effects, which can modulate the compound's electronic properties and enhance its binding affinity to specific receptors.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The incorporation of the tetrazole ring typically requires specialized reagents and conditions to ensure high yields and purity. Researchers have explored various strategies to optimize the synthesis of similar compounds, focusing on improving reaction efficiency and minimizing environmental impact.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of this compound with biological systems. Molecular docking simulations have revealed potential binding modes with key enzymes and receptors, suggesting its role as a modulator in cellular signaling pathways. Experimental validation of these findings has demonstrated promising results in vitro, particularly in models related to neurodegenerative diseases.

The biological evaluation of this compound has been a focal point in recent research efforts. Studies have shown that it exhibits selective inhibition against certain kinases involved in inflammatory processes, making it a candidate for anti-inflammatory therapies. Additionally, preliminary data indicate that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related conditions.

In conclusion, N-(2-Methoxyphenyl)-2-{1-(2-Methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide represents a valuable addition to the portfolio of bioactive compounds under investigation for therapeutic applications. Its unique structure and promising biological profile make it an attractive target for further research and development.